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Compound of Interest

Compound Name: 3-azido-N,N-dimethylaniline

CAS No.: 31125-03-8

Cat. No.: B6168730

Get Quote

CAS Number: 31125-03-8 Molecular Formula: C₈H₁₀N₄ Molecular Weight: 162.20 g/mol [1]

Executive Summary
3-azido-N,N-dimethylaniline is a specialized aryl azide building block used primarily in Click

Chemistry (CuAAC), photoaffinity labeling, and the development of fluorogenic probes. Unlike

its parent compound (N,N-dimethylaniline), it is not a commodity chemical available for

immediate off-the-shelf delivery from standard catalog suppliers (e.g., Sigma-Aldrich, Fisher,

TCI) in most regions.

Current Market Status:

Primary Source: Niche building block suppliers (e.g., Enamine, WuXi AppTec).

Availability: Typically "Make-to-Order" or "Inquire for Stock" due to the thermal instability

inherent to electron-rich aryl azides.

Recommendation: For small-scale research (<1g), synthesis in-house is often faster and

safer than importing, provided strict safety protocols are followed.
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Chemical Profile & Stability Analysis
The stability of organic azides is governed by the ratio of carbon atoms to nitrogen atoms. This

molecule resides in a "Warning Zone" that dictates its handling protocols.

Property Value Critical Note

Structure m-substituted aryl azide

Electron-donating -N(Me)₂

group destabilizes the azide

slightly compared to electron-

poor analogs.

C/N Ratio 2.0 (8 Carbons / 4 Nitrogens)

DANGER: Ratio is < 3.[1][2][3]

[4][5][6][7][8][9][10] According

to the "Rule of Six," this

compound is potentially

explosive if isolated in pure

form.

Decomposition > 100°C (Exothermic)

Releases N₂ gas. Risk of

explosion if heated in a closed

system.

Storage -20°C, Dark

Store as a solution (e.g., in

DCM or Toluene) whenever

possible.

Stability Visualization
The following diagram illustrates the stability logic and decomposition pathway.

3-azido-N,N-dimethylaniline
(C8H10N4)

C/N Ratio Calculation
8 Carbon / 4 Nitrogen = 2.0

Safety Rule
Safe if C/N > 3

Comparison HIGH ENERGY
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Click to download full resolution via product page

Figure 1: Safety assessment based on the Smith Open-Chain Nitrogen Rule.
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Sourcing Strategy
If purchasing is preferred over synthesis, the following supply chain logic applies.

Validated Suppliers
Enamine: Listed as Product Code EN300-25976076. This is the most reliable commercial

source for the specific meta isomer.

Custom Synthesis Houses: Companies like BroadPharm or ChemSpace may not list it but

can synthesize it rapidly from the amine precursor.

"Make vs. Buy" Decision Matrix
Buy if: You need >5g and lack a blast-shielded fume hood. Lead time: 2–4 weeks.

Make if: You need <1g for immediate use. Time: 4 hours.[11] Cost: <$50.[8]

Technical Synthesis Protocol (The "Green" Route)
Since commercial stock is rare, this self-validating protocol allows for the safe preparation of 3-
azido-N,N-dimethylaniline from the commercially available 3-amino-N,N-dimethylaniline (CAS

99-64-9).

Methodology: Aqueous Diazotization followed by Azidation.[12] Yield: ~85-90% Purity: >95%

(NMR)

Reagents
Precursor: 3-Amino-N,N-dimethylaniline (CAS 99-64-9)

Acid:p-Toluenesulfonic acid (p-TsOH) or HCl (6M)

Nitrite Source: Sodium Nitrite (NaNO₂)[12]

Azide Source: Sodium Azide (NaN₃)[12]

Solvent: Water (Main reaction), Ethyl Acetate (Extraction)[13][14]
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Step-by-Step Workflow
Diazotization (0°C):

Dissolve 3-amino-N,N-dimethylaniline (1.0 eq) in water containing p-TsOH (3.0 eq).

Cool to 0°C in an ice bath.

Add NaNO₂ (1.2 eq) dropwise as an aqueous solution.

Checkpoint: Solution turns clear/yellow. Starch-iodide paper turns blue (excess NO₂⁻).

Azidation (0°C to RT):

Add NaN₃ (1.5 eq) dropwise (Caution: N₂ gas evolution).

Stir at 0°C for 30 mins, then warm to Room Temperature (RT) for 2 hours.

Observation: Evolution of nitrogen bubbles ceases; oil separates from water.

Work-up (Safety Critical):

Extract with Ethyl Acetate.[13] Wash with sat.[12] NaHCO₃ and Brine.[12]

Dry over MgSO₄.[12]

CRITICAL: Concentrate on a rotary evaporator at RT (not heated). Do NOT distill to

complete dryness if scaling >1g. Leave as a concentrated oil or solution.

Synthesis Pathway Diagram[16]
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Figure 2: Synthetic route from the amine precursor.

Applications in Drug Discovery
The 3-azido-N,N-dimethylaniline scaffold is highly valued for two specific mechanisms:

Fluorescence Quenching (PET Mechanism): The dimethylamino group is a strong electron

donor. When attached to a fluorophore (e.g., via a click reaction to a coumarin or rhodamine

alkyne), it can quench fluorescence via Photoinduced Electron Transfer (PET). This makes it

ideal for designing "turn-on" probes where the fluorescence is restored upon a specific

biological event that cleaves or modifies the donor group.

Bioorthogonal Labeling: As a small, relatively non-polar handle, it can be incorporated into

drug candidates to map their binding targets in live cells using copper-free click chemistry

(SPAAC) with strained cyclooctynes (e.g., DBCO).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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